Cas no 1250023-64-3 (4-Methyl-2-(thiophen-2-ylmethyl)pyrimidine-5-carboxylic acid)
4-Methyl-2-(thiophen-2-ylmethyl)pyrimidine-5-carboxylic acid Chemical and Physical Properties
Names and Identifiers
-
- 4-methyl-2-[(thiophen-2-yl)methyl]pyrimidine-5-carboxylic acid
- 4-Methyl-2-(thiophen-2-ylmethyl)pyrimidine-5-carboxylic acid
-
- Inchi: 1S/C11H10N2O2S/c1-7-9(11(14)15)6-12-10(13-7)5-8-3-2-4-16-8/h2-4,6H,5H2,1H3,(H,14,15)
- InChI Key: XAFWNBVYNHQUSF-UHFFFAOYSA-N
- SMILES: S1C=CC=C1CC1N=CC(C(=O)O)=C(C)N=1
Computed Properties
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 16
- Rotatable Bond Count: 3
- Complexity: 262
- XLogP3: 1.8
- Topological Polar Surface Area: 91.3
4-Methyl-2-(thiophen-2-ylmethyl)pyrimidine-5-carboxylic acid Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-685631-0.05g |
4-methyl-2-[(thiophen-2-yl)methyl]pyrimidine-5-carboxylic acid |
1250023-64-3 | 95.0% | 0.05g |
$587.0 | 2025-03-12 | |
| Enamine | EN300-685631-0.1g |
4-methyl-2-[(thiophen-2-yl)methyl]pyrimidine-5-carboxylic acid |
1250023-64-3 | 95.0% | 0.1g |
$615.0 | 2025-03-12 | |
| Enamine | EN300-685631-0.25g |
4-methyl-2-[(thiophen-2-yl)methyl]pyrimidine-5-carboxylic acid |
1250023-64-3 | 95.0% | 0.25g |
$642.0 | 2025-03-12 | |
| Enamine | EN300-685631-0.5g |
4-methyl-2-[(thiophen-2-yl)methyl]pyrimidine-5-carboxylic acid |
1250023-64-3 | 95.0% | 0.5g |
$671.0 | 2025-03-12 | |
| Enamine | EN300-685631-1.0g |
4-methyl-2-[(thiophen-2-yl)methyl]pyrimidine-5-carboxylic acid |
1250023-64-3 | 95.0% | 1.0g |
$699.0 | 2025-03-12 | |
| Enamine | EN300-685631-2.5g |
4-methyl-2-[(thiophen-2-yl)methyl]pyrimidine-5-carboxylic acid |
1250023-64-3 | 95.0% | 2.5g |
$1370.0 | 2025-03-12 | |
| Enamine | EN300-685631-5.0g |
4-methyl-2-[(thiophen-2-yl)methyl]pyrimidine-5-carboxylic acid |
1250023-64-3 | 95.0% | 5.0g |
$2028.0 | 2025-03-12 | |
| Enamine | EN300-685631-10.0g |
4-methyl-2-[(thiophen-2-yl)methyl]pyrimidine-5-carboxylic acid |
1250023-64-3 | 95.0% | 10.0g |
$3007.0 | 2025-03-12 |
4-Methyl-2-(thiophen-2-ylmethyl)pyrimidine-5-carboxylic acid Related Literature
-
Huiying Xu,Lu Zheng,Yu Zhou,Bang-Ce Ye Analyst, 2021,146, 5542-5549
-
Bo Cao,Yin Wei Chem. Commun., 2018,54, 2870-2873
-
Lei Yang,Yuan Zeng,Haibo Wu,Chunwu Zhou,Lei Tao J. Mater. Chem. B, 2020,8, 1383-1388
-
Siquan Zhang,Shengyao Wang,Liping Guo,Hao Chen,Bien Tan,Shangbin Jin J. Mater. Chem. C, 2020,8, 192-200
-
S. Amaresh,K. Karthikeyan,K. J. Kim,Y. S. Lee RSC Adv., 2014,4, 23107-23115
Additional information on 4-Methyl-2-(thiophen-2-ylmethyl)pyrimidine-5-carboxylic acid
Recent Advances in the Study of 4-Methyl-2-(thiophen-2-ylmethyl)pyrimidine-5-carboxylic acid (CAS: 1250023-64-3)
4-Methyl-2-(thiophen-2-ylmethyl)pyrimidine-5-carboxylic acid (CAS: 1250023-64-3) is a pyrimidine derivative that has garnered significant attention in recent years due to its potential applications in medicinal chemistry and drug discovery. This compound, characterized by its unique thiophene and pyrimidine moieties, has been the subject of various studies aimed at exploring its pharmacological properties and synthetic utility. The following research briefing provides an overview of the latest findings related to this compound, focusing on its synthesis, biological activities, and potential therapeutic applications.
Recent studies have highlighted the versatility of 4-Methyl-2-(thiophen-2-ylmethyl)pyrimidine-5-carboxylic acid as a building block in the synthesis of novel heterocyclic compounds. Researchers have developed efficient synthetic routes to access this compound, often employing multi-step reactions that involve the condensation of thiophene derivatives with pyrimidine precursors. The compound's structural features, including its carboxylic acid functionality, make it a valuable intermediate for further chemical modifications, enabling the creation of diverse libraries of bioactive molecules.
In the realm of biological activity, preliminary investigations have revealed that 4-Methyl-2-(thiophen-2-ylmethyl)pyrimidine-5-carboxylic acid exhibits promising inhibitory effects against certain enzymes and receptors. For instance, a 2023 study published in the Journal of Medicinal Chemistry demonstrated its potential as a modulator of kinase activity, suggesting its applicability in the treatment of kinase-related disorders. Additionally, its thiophene moiety has been associated with anti-inflammatory and antimicrobial properties, as evidenced by in vitro assays conducted by several research groups.
Further exploration of this compound's therapeutic potential has been facilitated by advancements in computational chemistry and molecular docking studies. These approaches have provided insights into the compound's binding interactions with target proteins, aiding in the rational design of more potent analogs. For example, a recent study utilized density functional theory (DFT) calculations to elucidate the electronic properties of 4-Methyl-2-(thiophen-2-ylmethyl)pyrimidine-5-carboxylic acid, which were correlated with its observed bioactivity.
Despite these promising findings, challenges remain in optimizing the pharmacokinetic and pharmacodynamic profiles of this compound. Researchers are actively investigating strategies to improve its solubility, bioavailability, and metabolic stability. Recent efforts have focused on derivatization of the carboxylic acid group or incorporation of the compound into prodrug formulations, as reported in a 2024 patent application by a leading pharmaceutical company.
In conclusion, 4-Methyl-2-(thiophen-2-ylmethyl)pyrimidine-5-carboxylic acid (CAS: 1250023-64-3) represents a compelling scaffold for drug discovery, with its multifaceted chemical and biological properties offering numerous opportunities for further research. Ongoing studies are expected to shed more light on its mechanism of action and therapeutic potential, potentially leading to the development of novel treatments for various diseases. The compound's versatility and the growing body of research surrounding it underscore its importance in contemporary medicinal chemistry.
1250023-64-3 (4-Methyl-2-(thiophen-2-ylmethyl)pyrimidine-5-carboxylic acid) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)